Cas no 65287-75-4 (Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-)

Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)- structure
65287-75-4 structure
Product Name:Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-
CAS No:65287-75-4
MF:C11H10ClNO
MW:207.656201839447
CID:401596
PubChem ID:820344
Update Time:2025-04-19

Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-
    • 1-(2-chloro-1-methylindol-3-yl)ethanone
    • DTXSID40356194
    • 65287-75-4
    • LLZZEZGLIGDVLB-UHFFFAOYSA-N
    • 1-(2-chloro-1-methyl-1H-indol-3-yl)ethanone
    • 3-acetyl-2-chloro-1-methylindole
    • SCHEMBL4106684
    • 1-(2-chloro-1-methyl-1H-indol-3-yl)ethan-1-one
    • Inchi: 1S/C11H10ClNO/c1-7(14)10-8-5-3-4-6-9(8)13(2)11(10)12/h3-6H,1-2H3
    • InChI Key: LLZZEZGLIGDVLB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=O)C2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 207.0452
  • Monoisotopic Mass: 207.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
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